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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethylene glycol-

(OD)₂ in various organic solvents. For the purpose of this guide, the solubility of ethylene

glycol-(OD)₂ is considered to be nearly identical to that of its non-deuterated counterpart,

ethylene glycol (ethane-1,2-diol). This assumption is based on the minor influence of deuterium

substitution on the intermolecular forces governing solubility.

Core Principle: "Like Dissolves Like"
The solubility of ethylene glycol is primarily dictated by its molecular structure. The presence of

two hydroxyl (-OH, or in this case, -OD) groups makes it a highly polar molecule with a strong

capacity for hydrogen bonding. Consequently, it exhibits high solubility in polar solvents that

can also participate in hydrogen bonding and is less soluble in non-polar solvents.

Quantitative Solubility Data
The following tables summarize the available quantitative and qualitative solubility data for

ethylene glycol in a range of common organic solvents.

Miscibility of Ethylene Glycol in Polar Organic Solvents
Ethylene glycol is miscible with many common polar organic solvents, meaning it is soluble in

all proportions.[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1609830?utm_src=pdf-interest
https://www.solubilityofthings.com/ethylene-glycol
https://www.meglobal.biz/wp-content/uploads/2024/03/MEG_Guide_Rev_2024_W2.pdf
https://www.meglobal.biz/wp-content/uploads/2019/01/Monoethylene-Glycol-MEG-Technical-Product-Brochure-PDF.pdf
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/14%3A_Organic_Compounds_of_Oxygen/14.06%3A_Glycols_and_Glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Formula Classification Solubility

Water H₂O Protic Miscible[1][5][6]

Methanol CH₃OH Aliphatic Alcohol Miscible[1]

Ethanol C₂H₅OH Aliphatic Alcohol Miscible[1]

Acetone (CH₃)₂CO Ketone Miscible[1][5][6]

Acetic Acid CH₃COOH Carboxylic Acid Soluble[5][6]

Glycerol C₃H₈O₃ Polyol Soluble[5][6][7]

Dichloromethane CH₂Cl₂ Chlorinated Miscible[8]

Pyridine C₅H₅N Heterocyclic Miscible

Note: While some sources use the term "soluble" for acetic acid and glycerol, the strong

hydrogen bonding capabilities of these solvents with ethylene glycol suggest they are likely

miscible.

Mutual Solubility of Ethylene Glycol in Solvents with
Limited Miscibility
Recent studies have quantified the mutual solubility of ethylene glycol in several less polar and

non-polar organic solvents at ambient temperature. The data presented below is from a study

by Stoy D. et al. (2023), which utilized gas chromatography (GC) for analysis.
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Solvent Formula Classification

Solubility of
Ethylene
Glycol in
Solvent (%
w/w)

Solubility of
Solvent in
Ethylene
Glycol (% w/w)

Chloroform CHCl₃ Chlorinated ~4.5% ~25%

Benzene C₆H₆ Aromatic ~2.5% ~38%

1,2-

Dichloroethane
C₂H₄Cl₂ Chlorinated ~0% ~10%

n-Hexane C₆H₁₄ Aliphatic ~0% ~2%

Cyclohexane C₆H₁₂ Cycloalkane ~0% ~1%

Carbon

Tetrachloride
CCl₄ Chlorinated ~0% ~0.5%

Qualitative Solubility of Ethylene Glycol
Solvent Classification Solubility Description

Ethyl Acetate Ester Soluble[8]

Tetrahydrofuran (THF) Ether Soluble[8]

Dioxane Ether Soluble[8]

Diethyl Ether Ether Slightly Soluble[5][6][8]

Toluene Aromatic Practically Insoluble[8]

Petroleum Ether Aliphatic Hydrocarbon Practically Insoluble[5][6]

Oils Lipid Practically Insoluble[5][6]

Experimental Protocols
The determination of liquid-liquid solubility, particularly for systems with partial miscibility, is a

critical experimental procedure in chemical and pharmaceutical sciences. The most common

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Ethylene_glycol
https://en.wikipedia.org/wiki/Ethylene_glycol
https://en.wikipedia.org/wiki/Ethylene_glycol
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.atsdr.cdc.gov/toxprofiles/tp96-c4.pdf
https://en.wikipedia.org/wiki/Ethylene_glycol
https://en.wikipedia.org/wiki/Ethylene_glycol
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.atsdr.cdc.gov/toxprofiles/tp96-c4.pdf
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.atsdr.cdc.gov/toxprofiles/tp96-c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and reliable method is the shake-flask method, followed by quantitative analysis of the

equilibrated phases.

Shake-Flask Method for Mutual Solubility Determination
This protocol outlines the steps to determine the mutual solubility of ethylene glycol in an

organic solvent.

1. Materials and Apparatus:

Ethylene glycol (or ethylene glycol-(OD)₂) of high purity

Organic solvent of high purity

Thermostatted shaker or water bath capable of maintaining a constant temperature (e.g., 25

°C ± 0.1 °C)

Glass vials or flasks with airtight seals (e.g., screw caps with PTFE septa)

Pipettes and syringes for accurate liquid transfer

Centrifuge (optional, for enhancing phase separation)

Analytical instrument for concentration measurement (e.g., Gas Chromatograph with a

Flame Ionization Detector - GC-FID, or Nuclear Magnetic Resonance Spectrometer - NMR)

2. Procedure:

Preparation of Mixtures: In a series of sealed vials, prepare mixtures of ethylene glycol and

the organic solvent in varying proportions. To ensure saturation, create at least one mixture

with a clear excess of ethylene glycol and another with a clear excess of the organic solvent.

Equilibration: Place the sealed vials in the thermostatted shaker and agitate them for a

prolonged period (e.g., 24-48 hours) to ensure that thermodynamic equilibrium is reached.

The constant temperature is crucial as solubility is temperature-dependent.

Phase Separation: After equilibration, cease agitation and allow the mixtures to stand

undisturbed in the thermostat for several hours (e.g., 12-24 hours) to allow for complete
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separation of the two liquid phases. If the emulsion is stable, centrifugation can be employed

to facilitate phase separation.

Sampling: Carefully extract a sample from each phase of the saturated mixtures using a

syringe. It is critical to avoid any cross-contamination between the phases. For instance, to

sample the bottom layer, the needle should be passed through the top layer carefully.

Analysis: Analyze the composition of each sampled phase using a pre-calibrated analytical

method.

Gas Chromatography (GC): A common technique for separating and quantifying volatile

components.[9] A sample of the equilibrated phase is injected into the GC, and the

concentration of the dissolved component is determined by comparing its peak area to a

calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Can also be used to determine the

composition of each phase by integrating the signals corresponding to the protons of each

component.

3. Data Analysis:

The concentration of the organic solvent in the ethylene glycol-rich phase represents the

solubility of the solvent in ethylene glycol.

The concentration of ethylene glycol in the solvent-rich phase represents the solubility of

ethylene glycol in the solvent.

Visualizations
Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

mutual solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1609830?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/ethylene-glycol
https://www.meglobal.biz/wp-content/uploads/2024/03/MEG_Guide_Rev_2024_W2.pdf
https://www.meglobal.biz/wp-content/uploads/2019/01/Monoethylene-Glycol-MEG-Technical-Product-Brochure-PDF.pdf
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/14%3A_Organic_Compounds_of_Oxygen/14.06%3A_Glycols_and_Glycerol
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.atsdr.cdc.gov/toxprofiles/tp96-c4.pdf
https://www.quora.com/Why-aren%E2%80%99t-glycol-and-glycerol-soluble-in-water
https://en.wikipedia.org/wiki/Ethylene_glycol
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.709495/pdf
https://www.benchchem.com/product/b1609830#solubility-of-ethylene-glycol-od-2-in-organic-solvents
https://www.benchchem.com/product/b1609830#solubility-of-ethylene-glycol-od-2-in-organic-solvents
https://www.benchchem.com/product/b1609830#solubility-of-ethylene-glycol-od-2-in-organic-solvents
https://www.benchchem.com/product/b1609830#solubility-of-ethylene-glycol-od-2-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

